Cas no 1780185-00-3 (1-(3-ethylphenyl)cyclopropylmethanamine)
1-(3-ethylphenyl)cyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-ethylphenyl)cyclopropylmethanamine
- 1780185-00-3
- EN300-1752428
- [1-(3-ethylphenyl)cyclopropyl]methanamine
-
- Inchi: 1S/C12H17N/c1-2-10-4-3-5-11(8-10)12(9-13)6-7-12/h3-5,8H,2,6-7,9,13H2,1H3
- InChI Key: SYQYYTYHQOPXGZ-UHFFFAOYSA-N
- SMILES: NCC1(C2C=CC=C(CC)C=2)CC1
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
1-(3-ethylphenyl)cyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1752428-0.05g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 0.05g |
$900.0 | 2023-09-20 | ||
| Enamine | EN300-1752428-0.1g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 0.1g |
$943.0 | 2023-09-20 | ||
| Enamine | EN300-1752428-0.25g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 0.25g |
$985.0 | 2023-09-20 | ||
| Enamine | EN300-1752428-0.5g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 0.5g |
$1027.0 | 2023-09-20 | ||
| Enamine | EN300-1752428-1.0g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 1g |
$1070.0 | 2023-06-03 | ||
| Enamine | EN300-1752428-2.5g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 2.5g |
$2100.0 | 2023-09-20 | ||
| Enamine | EN300-1752428-5.0g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 5g |
$3105.0 | 2023-06-03 | ||
| Enamine | EN300-1752428-10.0g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 10g |
$4606.0 | 2023-06-03 | ||
| Enamine | EN300-1752428-1g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 1g |
$1070.0 | 2023-09-20 | ||
| Enamine | EN300-1752428-5g |
[1-(3-ethylphenyl)cyclopropyl]methanamine |
1780185-00-3 | 5g |
$3105.0 | 2023-09-20 |
1-(3-ethylphenyl)cyclopropylmethanamine Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 1-(3-ethylphenyl)cyclopropylmethanamine
Professional Introduction to 1-(3-ethylphenyl)cyclopropylmethanamine (CAS No. 1780185-00-3)
1-(3-ethylphenyl)cyclopropylmethanamine, a compound with the chemical identifier CAS No. 1780185-00-3, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents.
The molecular structure of 1-(3-ethylphenyl)cyclopropylmethanamine consists of a cyclopropyl group attached to an amine functional group, with an ethyl-substituted phenyl ring at the other end. This particular arrangement of functional groups suggests a high degree of versatility in terms of interactions with biological targets, making it a promising candidate for further investigation in drug discovery.
In recent years, there has been a growing emphasis on the exploration of structurally diverse compounds that can modulate biological pathways effectively. The presence of both aromatic and aliphatic moieties in 1-(3-ethylphenyl)cyclopropylmethanamine allows for diverse interactions with enzymes and receptors, which is crucial for developing drugs with enhanced efficacy and reduced side effects.
One of the most compelling aspects of this compound is its potential as a scaffold for the development of new medications. Researchers have been particularly interested in its ability to interact with various biological targets, including enzymes and receptors that are implicated in a wide range of diseases. The cyclopropyl group, in particular, has been identified as a key structural feature that can influence binding affinity and selectivity.
Recent studies have highlighted the importance of 1-(3-ethylphenyl)cyclopropylmethanamine in the context of drug discovery. For instance, researchers have demonstrated its potential as an intermediate in the synthesis of more complex molecules that exhibit desirable pharmacological properties. These studies have not only provided insights into the compound's reactivity but also opened up new avenues for further exploration.
The synthesis of 1-(3-ethylphenyl)cyclopropylmethanamine involves a series of well-defined chemical transformations that highlight its synthetic accessibility. The process typically begins with the preparation of key intermediates, such as 3-ethylphenyl halides and cyclopropylamines, which are then coupled through various coupling reactions to form the desired product. This synthetic route underscores the compound's feasibility for large-scale production, which is essential for preclinical and clinical studies.
In terms of pharmacological activity, preliminary studies have suggested that 1-(3-ethylphenyl)cyclopropylmethanamine may exhibit properties relevant to several therapeutic areas. For example, its ability to interact with certain enzymes has led researchers to investigate its potential as an inhibitor or modulator in contexts such as pain management and neurodegenerative diseases. Additionally, its structural features have prompted exploration into its possible applications in anti-inflammatory and anticancer therapies.
The development of novel drugs often relies on understanding the mechanistic aspects of how these compounds interact with biological systems. In the case of 1-(3-ethylphenyl)cyclopropylmethanamine, computational modeling and molecular dynamics simulations have played a crucial role in elucidating its binding interactions. These studies have provided valuable insights into how the compound's structure influences its pharmacological profile, guiding further optimization efforts.
Furthermore, the compound's stability under various conditions has been a focus of attention. Research has shown that 1-(3-ethylphenyl)cyclopropylmethanamine maintains its integrity under standard storage conditions, making it suitable for long-term investigations. This stability is critical for ensuring consistent results across different experimental settings and contributes to its overall attractiveness as a research tool.
The future prospects for 1-(3-ethylphenyl)cyclopropylmethanamine are promising, with ongoing research aimed at expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. As more data becomes available on its pharmacological properties and synthetic pathways, it is anticipated that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.
In conclusion, 1-(3-ethylphenyl)cyclopropylmethanamine (CAS No. 1780185-00-3) stands out as a significant compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a scaffold for drug development, coupled with recent advancements in synthetic methodologies and computational studies, positions it as a valuable asset in ongoing research efforts aimed at addressing various medical challenges.
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